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Compound of Interest

Compound Name: Spirobicromane

Cat. No.: B1297068 Get Quote

For researchers, scientists, and professionals in the field of drug development, the safe

handling and disposal of chemical compounds are critical for maintaining laboratory safety and

environmental integrity. This document provides a detailed guide to the proper disposal

procedures for Spirobicromane, compiled from safety data sheets and best practices for

structurally similar compounds.

Spirobicromane: Key Data
A summary of the key quantitative data for Spirobicromane is presented below, offering a

quick reference for its physical and chemical properties.

Property Value

CAS Number 3127-14-8

Molecular Formula C₂₁H₂₄O₄

Molecular Weight 340.41 g/mol

Melting Point 200 °C

Boiling Point 525.9 ± 50.0 °C (Predicted)

Density 1.27 ± 0.1 g/cm³ (Predicted)

Flash Point -2 °C (literature)

Appearance White to almost white powder/crystal
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Experimental Protocol for Proper Disposal
Given the absence of explicit disposal instructions in the available Safety Data Sheets (SDS)

for Spirobicromane, the following protocol is based on the precautionary principle, treating the

substance as hazardous waste due to its chemical structure as a polyphenol and chroman

derivative.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Always wear appropriate personal protective equipment, including chemical-resistant gloves

(e.g., nitrile), safety goggles, and a laboratory coat.

Conduct all handling and disposal procedures within a certified chemical fume hood to

prevent inhalation of dust or vapors.

Ensure that a safety shower and eyewash station are readily accessible.

2. Waste Collection and Segregation:

Solid Waste: Collect solid Spirobicromane waste, including contaminated items such as

weighing paper, gloves, and wipers, in a dedicated, clearly labeled, and sealable hazardous

waste container.

Liquid Waste: Should Spirobicromane be in a solution, do not dispose of it down the drain.

Collect the liquid waste in a sealed, properly labeled, and chemically resistant container. If

the solvent is flammable, the container should be stored in a flammable-liquids cabinet.

Avoid mixing Spirobicromane waste with other chemical waste streams unless compatibility

has been confirmed to prevent unintended reactions.

3. Labeling and Storage:

Label the hazardous waste container with "Hazardous Waste," the full chemical name

"Spirobicromane," the CAS number (3127-14-8), and the approximate quantity of waste.

Store the sealed waste container in a designated, well-ventilated, and secure satellite

accumulation area away from incompatible materials.
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4. Disposal Procedure:

The primary recommended method for the disposal of Spirobicromane is through a

licensed and certified hazardous waste disposal company.

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.

Incineration at a permitted hazardous waste facility is the preferred method of destruction for

this type of organic compound.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Spirobicromane.
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Caption: Spirobicromane Disposal Workflow.

To cite this document: BenchChem. [Essential Guide to the Proper Disposal of
Spirobicromane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1297068#spirobicromane-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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